Cas no 5867-88-9 (2,4-Hexadienedinitrile, (E,E)-)

2,4-Hexadienedinitrile, (E,E)- structure
5867-88-9 structure
Product Name:2,4-Hexadienedinitrile, (E,E)-
CAS No:5867-88-9
MF:C6H4N2
MW:104.109360694885
CID:341272
PubChem ID:5324709
Update Time:2025-04-19

2,4-Hexadienedinitrile, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedinitrile, (E,E)-
    • UNII-E9T6FXQ7MH
    • trans,trans-1,4-Dicyano-1,3-butadiene
    • 821-60-3
    • 2,4-Hexadienedinitrile, (2E,4E)-
    • trans, trans-Muconodinitril
    • AKOS015915755
    • 5867-88-9
    • NSC126276
    • Mucondinitrile
    • InChI=1/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2
    • mucononitrile
    • E9T6FXQ7MH
    • NSC-126276
    • (2E,4E)-2,4-Hexadienedinitrile
    • trans,trans-Mucononitrile
    • NSC 126276
    • Inchi: 1S/C6H4N2/c7-5-3-1-2-4-6-8/h1-4H/b3-1+,4-2+
    • InChI Key: QLQYLCRMTTXKHS-ZPUQHVIOSA-N
    • SMILES: N#C/C=C/C=C/C#N

Computed Properties

  • Exact Mass: 104.03752
  • Monoisotopic Mass: 104.037448136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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